Cas no 75495-60-2 (1H-Pyrazolo[3',4':3,4]cyclobuta[1,2-d]pyrimidine(9CI))
75495-60-2 structure
Product Name:1H-Pyrazolo[3',4':3,4]cyclobuta[1,2-d]pyrimidine(9CI)
CAS No:75495-60-2
MF:C7H4N4
MW:144.133460044861
CID:558947
PubChem ID:57358663
Update Time:2025-04-19
1H-Pyrazolo[3',4':3,4]cyclobuta[1,2-d]pyrimidine(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazolo[3',4':3,4]cyclobuta[1,2-d]pyrimidine(9CI)
- 1H-Pyrazolo[3,4:3,4]cyclobuta[1,2-d]pyrimidine (9CI)
- CTK2H6567
- DTXSID70724185
- 75495-60-2
- 1H-Pyrazolo[3',4':3,4]cyclobuta[1,2-d]pyrimidine
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- Inchi: 1S/C7H4N4/c1-4-6(9-3-8-1)5-2-10-11-7(4)5/h1-3H,(H,10,11)
- InChI Key: SERZFEKYZBYPKW-UHFFFAOYSA-N
- SMILES: N1C2C3C=NC=NC=3C=2C=N1
Computed Properties
- Exact Mass: 144.04372
- Monoisotopic Mass: 144.043596145g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: -1
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 54.46
1H-Pyrazolo[3',4':3,4]cyclobuta[1,2-d]pyrimidine(9CI) Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
75495-60-2 (1H-Pyrazolo[3',4':3,4]cyclobuta[1,2-d]pyrimidine(9CI)) Related Products
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